Cas no 1304876-58-1 (N-(4-Bromobenzyl)-3-chlorobenzamide)
1304876-58-1 structure
Product Name:N-(4-Bromobenzyl)-3-chlorobenzamide
CAS No:1304876-58-1
MF:C14H11BrClNO
MW:324.60024189949
CID:2604996
PubChem ID:61400441
Update Time:2024-11-02
N-(4-Bromobenzyl)-3-chlorobenzamide Chemical and Physical Properties
Names and Identifiers
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- N-(4-Bromobenzyl)-3-chlorobenzamide
- STL189037
- 1304876-58-1
- AKOS010660422
- N-[(4-bromophenyl)methyl]-3-chlorobenzamide
- N-(4-BroMobenzyl)-3-chlorobenzaMide, 97per cent
-
- MDL: MFCD13481962
- Inchi: 1S/C14H11BrClNO/c15-12-6-4-10(5-7-12)9-17-14(18)11-2-1-3-13(16)8-11/h1-8H,9H2,(H,17,18)
- InChI Key: RUBQGRRMTMFHIW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CNC(C1C=CC=C(C=1)Cl)=O
Computed Properties
- Exact Mass: 322.97125g/mol
- Monoisotopic Mass: 322.97125g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29.1
N-(4-Bromobenzyl)-3-chlorobenzamide Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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